3-Methyl-4-(pyrrolidine-1-sulphonyl)-phenylamine

• Molecular Formula: C11H16N2O2S
• Molecular Weight: 240.32 g/mol
• IUPAC Name: 3-methyl-4-pyrrolidin-1-ylsulfonylaniline
• InChI: InChI=1S/C11H16N2O2S/c1-9-8-10(12)4-5-11(9)16(14,15)13-6-2-3-7-13/h4-5,8H,2-3,6-7,12H2,1H3
• InChI Key: AWERBVPDNCEIQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)S(=O)(=O)N2CCCC2

Description

3-Methyl-4-(pyrrolidine-1-sulphonyl)-phenylamine is a useful research compound. Its molecular formula is C11H16N2O2S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.6 g of N-[3-methyl-4-(pyrrolidine-1-sulphonyl)-phenyl]-acetamide (2.13 mmol) are dissolved in 5 ml of ethanol and then 10 ml hydrochloric acid (6 N) are added thereto at ambient temperature. The mixture is stirred overnight at ambient temperature and then extracted three times with dichloromethane. The combined organic phases are washed successively with 5% sodium hydrogen carbonate solution and water. The aqueous phase is re-extracted with dichloromethane and combined with the dichloromethane phase already present, dried over sodium sulphate and evaporated down. A yellow oil is obtained which slowly crystallises out.